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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B10799404

Essential Safety and Handling Guide for TVB-3166

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling TVB-3166 in a research environment. It is designed to ensure the
safety of laboratory personnel and the integrity of experimental workflows.

Physical and Chemical Properties

Understanding the basic properties of TVB-3166 is foundational to its safe handling.
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Property Value Source

4-[1-[5-(4,5-dimethyl-1H-
pyrazol-3-yl)-2,4-

Synonym . .-
dimethylbenzoyl]-3-azetidinyl]-
benzonitrile

CAS Number 1533438-83-3

Molecular Formula C24H24N4O [1]

Molecular Weight 384.5 g/mol [1]

Solubility DMSO: 5 mg/mL [1]
Store in accordance with

Storage information listed on the

product insert.

Personal Protective Equipment (PPE)

While TVB-3166 is not classified as hazardous according to the Globally Harmonized System
(GHS), adherence to standard laboratory safety precautions is mandatory to minimize
exposure and ensure a safe working environment.

Core PPE Requirements

o Eye Protection: Chemical safety glasses or goggles should be worn at all times when
handling TVB-3166 to protect against accidental splashes.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. The glove material
should be impermeable and resistant to the substance and the solvent being used (e.qg.,
DMSO).

» Body Protection: A standard laboratory coat must be worn to protect skin and clothing from
contamination.

o Respiratory Protection: Under normal handling conditions in a well-ventilated area or a
chemical fume hood, respiratory protection is not required.
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Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for the safe handling of TVB-3166 from receipt to
disposal.

Preparation and Stock Solution

e Pre-Handling:
o Ensure the work area (e.g., chemical fume hood, balance) is clean and uncluttered.

o Assemble all necessary equipment and reagents (e.g., TVB-3166 vial, solvent, pipettes,
tubes).

o Don the required personal protective equipment.
» Reconstitution:
o TVB-3166 is typically dissolved in DMSO to create a stock solution.[1][2]

o Carefully weigh the required amount of TVB-3166 powder in a containment balance or a
chemical fume hood to avoid generating dust.

o Add the appropriate volume of solvent to the vial.

o Ensure the vial is securely capped and mix thoroughly until the solid is completely
dissolved.

Experimental Use

o Dilutions: Perform all serial dilutions from the stock solution in a chemical fume hood or a
designated clean workspace.

o Cell Culture and Animal Studies: When adding TVB-3166 to cell cultures or preparing doses
for animal administration, handle the solutions with care to prevent aerosols or splashes.[3]

[4]
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e Post-Use:
o Securely cap all vials and containers containing TVB-3166.

o Clean the work area thoroughly with an appropriate solvent and then with a general-
purpose cleaner.

Experimental Workflow for Handling TVB-3166

Post-Experiment

Preparation Experimentation
Store Stock
Don PPE Prepare Workspace Weigh TVB-3166 Dissolve in Solvent gmm g Perform Dilutions Treat Samples
(|
Clean Workspace Dispose of Waste

Click to download full resolution via product page
Caption: Workflow for the safe handling of TVB-3166.

Disposal Plan

Proper disposal of TVB-3166 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste:

o Unused TVB-3166, stock solutions, and any solutions containing the compound should be
disposed of as chemical waste.

o Collect all liquid waste in a designated, properly labeled, and sealed hazardous waste
container.

e Contaminated Materials:
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o All disposable materials that have come into contact with TVB-3166 (e.g., pipette tips,

gloves, tubes, paper towels) should be collected in a designated hazardous waste bag.

o |nstitutional Guidelines:

o Follow all local and institutional regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance on

waste stream management. Do not discharge TVB-3166 into sewers or waterways.

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures.

Exposure Route

First-Aid Measures

Source

Inhalation

Move to fresh air. If symptoms

develop, consult a physician.

Skin Contact

While the product is generally
not an irritant, wash the
affected area with soap and

water.

Eye Contact

Rinse the opened eye for
several minutes under running

water.

Ingestion

If symptoms persist, consult a

doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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